molecular formula C14H19BrN2O3S B5128311 N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide

N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide

Cat. No. B5128311
M. Wt: 375.28 g/mol
InChI Key: ZKQRMGXJESUHSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide, also known as BRL-15572, is a chemical compound that belongs to the class of piperidinecarboxamides. It is a potent and selective antagonist of the orexin receptors, which are involved in regulating sleep and wakefulness.

Mechanism of Action

N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide acts as a selective antagonist of the orexin receptors, which are involved in regulating sleep and wakefulness. Orexins are neuropeptides that are produced in the hypothalamus and are involved in promoting wakefulness and arousal. By blocking the orexin receptors, this compound inhibits the activity of orexins and promotes sleep.
Biochemical and Physiological Effects:
This compound has been shown to have potent sleep-promoting effects in animal models. It has also been investigated for its potential use in the treatment of various sleep disorders, such as narcolepsy and insomnia. In addition, this compound has been shown to have anxiolytic effects, which may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide in lab experiments is its selectivity for the orexin receptors, which allows for more precise targeting of the sleep/wake cycle. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several future directions for research on N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide. One area of interest is its potential use in the treatment of sleep disorders, such as narcolepsy and insomnia. Another area of interest is its potential use in the treatment of anxiety disorders. Additionally, further research is needed to fully understand the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide involves the reaction between 4-bromo-3-methylphenyl isocyanate and 4-piperidin-1-ylbenzenesulfonamide in the presence of a base. The product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to be effective in reducing wakefulness and promoting sleep in animal models. It has also been investigated for its potential use in the treatment of various sleep disorders, such as narcolepsy and insomnia.

properties

IUPAC Name

N-(4-bromo-3-methylphenyl)-1-methylsulfonylpiperidine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19BrN2O3S/c1-10-9-12(3-4-13(10)15)16-14(18)11-5-7-17(8-6-11)21(2,19)20/h3-4,9,11H,5-8H2,1-2H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKQRMGXJESUHSK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19BrN2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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